Cas no 392313-43-8 (N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine
• CAS No: 392313-43-8
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 1075983
• PubChem ID: 846550
• Update Time: 2025-06-08

N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine
• Oprea1_746210
• 392313-43-8
• ALBB-029133
• [(2-Chloro-phenyl)-methanesulfonyl-amino]-acetic acid
• SMSF0017316
• N-(2-chlorophenyl)-N-(methylsulfonyl)glycine, AldrichCPR
• AKOS025116729
• CDS1_003553
• [N-(2-chlorophenyl)methanesulfonamido]acetic acid
• Oprea1_867199
• MFCD02219963
• BIM-0010953.P001
• glycine, N-(2-chlorophenyl)-N-(methylsulfonyl)-
• LS-10159
• CB14025
• SCHEMBL18301543
• 2-(2-chloro-N-methylsulfonylanilino)acetic acid
• CBMicro_010977
• AKOS000297616
• 2-[N-(2-chlorophenyl)methanesulfonamido]acetic acid
• DivK1c_004593

• MDL： MFCD02219963
• Inchi： 1S/C9H10ClNO4S/c1-16(14,15)11(6-9(12)13)8-5-3-2-4-7(8)10/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： VDHGIEIMAGBLCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N(CC(=O)O)S(C)(=O)=O

Computed Properties

• Exact Mass: 263.0019067g/mol
• Monoisotopic Mass: 263.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.1Ų

N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine

N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine (CAS No. 392313-43-8): A Comprehensive Overview

N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine (CAS No. 392313-43-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CMG for brevity, is characterized by its unique chemical structure, which includes a chlorophenyl group and a methylsulfonyl moiety attached to a glycine backbone. The combination of these functional groups imparts specific physicochemical properties that make CMG a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine is represented by the molecular formula C₉H₁₀ClNO₄S. The presence of the chlorophenyl group and the methylsulfonyl moiety contributes to its hydrophobicity and lipophilicity, respectively. These properties are crucial for the compound's ability to interact with biological targets, such as enzymes and receptors, which are often located in hydrophobic environments within cells.

In recent years, N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that CMG can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways that regulate cell growth and proliferation. This makes CMG a potential candidate for the treatment of cancers and other proliferative disorders.

Moreover, N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine has been evaluated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells, and is a key factor in many chronic diseases. Research has demonstrated that CMG can modulate the activity of pro-inflammatory cytokines and reduce the production of reactive oxygen species (ROS), thereby mitigating inflammatory responses. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine have also been extensively studied. Preclinical studies have shown that CMG exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well absorbed after oral administration and has a reasonable half-life in vivo, which suggests that it could be administered as an oral medication with sustained therapeutic effects. Additionally, CMG has been found to have low toxicity in animal models, further supporting its potential for clinical development.

In terms of clinical trials, N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine has entered early-stage clinical trials to evaluate its safety and efficacy in humans. Preliminary results from phase I trials have shown that CMG is well-tolerated at various dose levels and has demonstrated promising pharmacodynamic effects in target tissues. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

The synthesis of N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine involves several steps that are well-documented in the literature. The synthesis typically starts with the reaction of 2-chloroaniline with methyl sulfonyl chloride to form the corresponding sulfonyl chloride intermediate. This intermediate is then reacted with glycine or an appropriate glycine derivative to yield the final product. The synthetic route is robust and can be scaled up for large-scale production, making it suitable for commercial applications.

In conclusion, N-(2-Chlorophenyl)-N-(methylsulfonyl)glycine (CAS No. 392313-43-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical settings, contributing to advancements in drug discovery and development.